(2R,5R)-2-ethyl-1,5-dimethylpiperazine

• CAS No.: 1152368-08-5
• Molecular Formula: C8H18N2
• Molecular Weight: 142.24 g/mol
• IUPAC Name: (2R,5R)-2-ethyl-1,5-dimethylpiperazine
• InChI: InChI=1S/C8H18N2/c1-4-8-5-9-7(2)6-10(8)3/h7-9H,4-6H2,1-3H3/t7-,8-/m1/s1
• InChI Key: GZAROFBDHLNAHB-HTQZYQBOSA-N
• Isomeric SMILES: CC[C@@H]1CN[C@@H](CN1C)C
• Canonical SMILES: CCC1CNC(CN1C)C

Description

(2R,5R)-2-Ethyl-1,5-dimethylpiperazine is a chiral piperazine derivative characterized by ethyl and methyl substituents at the 2nd and 1,5-positions, respectively. Its stereochemistry, defined by the (2R,5R) configuration, distinguishes it from other isomers and analogs.

Comparison with Similar Compounds

Stereochemical Variants: (2S,5R)- and (2R,5S)-Isomers

The stereochemistry of piperazine derivatives critically impacts their biological activity. For example, (2S,5R)-1-allyl-2,5-dimethylpiperazine is a key intermediate in synthesizing SNC 80, a highly selective δ-opioid receptor agonist with nanomolar affinity for δ receptors and micromolar affinity for μ receptors . In contrast, the (2R,5R) configuration in the target compound may alter receptor binding due to spatial differences in substituent orientation. X-ray crystallography confirmed the absolute configuration of (2S,5R)-isomers, enabling precise structure-activity relationship (SAR) studies .

Substituent Effects: Ethyl vs. Methyl Groups

• Lipophilicity and Steric Effects : The ethyl group in (2R,5R)-2-ethyl-1,5-dimethylpiperazine increases lipophilicity compared to analogs like (2S,5R)-2,5-dimethylpiperazine. This modification may enhance blood-brain barrier penetration, a critical factor for central nervous system (CNS)-targeting drugs .
• Receptor Selectivity : Methyl-substituted derivatives, such as (2S,5R)-2,5-dimethylpiperazine, exhibit high δ-opioid receptor selectivity (e.g., SNC 80: >2,600-fold δ/μ selectivity). Ethyl substitution could modulate this selectivity by altering steric interactions with receptor pockets .

Piperazine Derivatives with Bulky Substituents

Compounds like 1,4-bis(2-((1R,5S)-6,6-dimethylbicyclo[3.1.1]hept-2-en-2-yl)ethyl)piperazine () feature bulky monoterpene substituents.

Heterocyclic and Sulfur-Containing Analogs

5,5’-(Piperazine-1,4-diyl)bis(4-chloro-3H-1,2-dithiol-3-one) () incorporates sulfur atoms, which may enhance electron-withdrawing effects and influence redox properties. In contrast, the ethyl and methyl groups in the target compound prioritize hydrophobic interactions .

Pharmacological Profiles

• Opioid Receptor Affinity : (2S,5R)-configured piperazines (e.g., SNC 80) show potent δ-opioid agonism, while (2R,5R) analogs may diverge in activity due to altered stereoelectronic environments .
• Antifungal and Antimicrobial Potential: Piperazines with monoterpene fragments () exhibit antifungal activity, suggesting that substituent bulkiness and lipophilicity are key determinants of antimicrobial efficacy .